Cas no 869942-01-8 (N-(4-Methylbenzyl)butan-2-amine)

• Product Name: N-(4-Methylbenzyl)butan-2-amine
• CAS No: 869942-01-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD07405417
• CID: 1087174
• PubChem ID: 4717028
• Update Time: 2025-06-07

N-(4-Methylbenzyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylbenzyl)butan-2-amine
• N-(4-methylbenzyl)butan-2-amine(SALTDATA: HCl)
• N-[(4-methylphenyl)methyl]butan-2-amine
• NCGC00325830-01
• MFCD07405417
• AN-329/42245400
• (Butan-2-yl)[(4-methylphenyl)methyl]amine
• EN300-32524
• AKOS000228712
• AB01320586-02
• DTXSID50405889
• CHEMBRDG-BB 4024880
• N-(sec-butyl)-N-(4-methylbenzyl)amine
• 869942-01-8
• AKOS017269656
• VS-07487
• BBL023698
• N-(p-tolylmethyl)butan-2-amine
• [(4-METHYLPHENYL)METHYL](SEC-BUTYL)AMINE
• STL036460

• MDL： MFCD07405417
• Inchi： 1S/C12H19N/c1-4-11(3)13-9-12-7-5-10(2)6-8-12/h5-8,11,13H,4,9H2,1-3H3
• InChI Key： VREWBJMUDAEIED-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 248.1°C at 760 mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.5
• PSA: 12.03000
• LogP: 3.27400
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(4-Methylbenzyl)butan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Methylbenzyl)butan-2-amine

Introduction to N-(4-Methylbenzyl)butan-2-amine (CAS No. 869942-01-8)

N-(4-Methylbenzyl)butan-2-amine, with the chemical formula C₁₁H₁₇N, is a significant compound in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a benzyl group and an amine functionality in its molecular structure contributes to its versatility, enabling its application in multiple chemical and biological pathways.

The compound's CAS number, 869942-01-8, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. N-(4-Methylbenzyl)butan-2-amine has garnered attention due to its potential role in drug development, particularly in the synthesis of novel therapeutic agents. Its structural framework allows for modifications that can enhance pharmacological properties, making it a compound of interest for medicinal chemists.

Recent studies have highlighted the importance of amine-containing compounds in the development of bioactive molecules. The amine group in N-(4-Methylbenzyl)butan-2-amine can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, which are crucial for constructing complex molecular architectures. This reactivity makes it a valuable building block for synthesizing pharmacophores that exhibit desirable biological activities.

In the realm of pharmaceutical research, N-(4-Methylbenzyl)butan-2-amine has been explored for its potential applications in the development of central nervous system (CNS) drugs. The benzyl group attached to the butan-2-amine backbone can influence the compound's lipophilicity and permeability across biological membranes, which are critical factors for drug efficacy. Additionally, modifications at this position can fine-tune the compound's pharmacokinetic properties, enhancing its suitability for therapeutic use.

The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and protective group strategies have been utilized to achieve high selectivity and efficiency in its preparation.

One of the most compelling aspects of N-(4-Methylbenzyl)butan-2-amine is its role as a precursor in the synthesis of more complex molecules. For instance, it has been used to develop derivatives with enhanced binding affinity to target proteins. These derivatives are being investigated for their potential as inhibitors or modulators of various enzymatic pathways implicated in human diseases. The benzyl group serves as a handle for further functionalization, allowing researchers to tailor the compound's properties to specific therapeutic needs.

The pharmacological profile of N-(4-Methylbenzyl)butan-2-amine has been studied in vitro and in vivo, providing insights into its potential therapeutic applications. Preliminary findings suggest that derivatives of this compound may exhibit activities relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter systems makes it an attractive candidate for further exploration in drug discovery efforts.

Moreover, the compound's structural features make it suitable for use in combinatorial chemistry libraries. These libraries are used to screen large numbers of compounds rapidly for biological activity. By incorporating N-(4-Methylbenzyl)butan-2-amine into such libraries, researchers can identify novel lead compounds with optimized pharmacological properties. This approach accelerates the drug discovery process by enabling high-throughput screening and rapid identification of promising candidates.

The role of computational chemistry in studying N-(4-Methylbenzyl)butan-2-amine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimizing drug-like properties. The integration of computational methods with traditional experimental approaches has significantly enhanced our understanding of this compound's potential applications.

In conclusion, N-(4-Methylbenzyl)butan-2-amine (CAS No. 869942-01-8) is a versatile compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate in synthesizing bioactive molecules with potential therapeutic applications. Recent advancements in synthetic chemistry and computational biology have further highlighted its importance as a building block for drug discovery efforts aimed at addressing various human diseases.